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Compound of Interest

Compound Name: Tetratetracontane

Cat. No.: B166393

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Tetratetracontane. The following
procedural steps and data are designed to ensure safe handling, operation, and disposal,
fostering a secure laboratory environment.

Physicochemical and Safety Data

Tetratetracontane is a long-chain alkane.[1] While it is not classified as a hazardous
substance under the Globally Harmonized System (GHS), observing standard laboratory safety
protocols is essential to mitigate any potential risks.[1][2][3] It is a combustible solid.
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Property Value Reference
Chemical Formula C44H90
Molecular Weight 619.19 g/mol
Light yellow powder or white
Appearance
flakes
Melting Point 85-87 °C
GHS Classification Not classified as hazardous
Storage Class 11 (Combustible Solids)
Incompatible Materials Strong oxidizing agents
Carbon monoxide (CO),
Hazardous Decomposition Carbon dioxide (CO2) (in case

of fire)

Operational Plan: Handling and Storage

Adherence to the following procedural steps will ensure the safe handling and storage of
Tetratetracontane in a laboratory setting.

Personal Protective Equipment (PPE)

Before handling Tetratetracontane, all personnel must be equipped with the appropriate PPE
to prevent direct contact and inhalation of dust patrticles.

o Eye Protection: Wear safety glasses with side shields or goggles.
o Hand Protection: Use protective gloves.

o Respiratory Protection: In areas with potential for dust generation, a type N95 (US) or
equivalent dust respirator is recommended.

» Skin and Body Protection: A lab coat or other protective clothing should be worn.

Safe Handling Procedures
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Standard chemical handling precautions should be followed to minimize exposure.

Work in a well-ventilated area, preferably in a fume hood, to avoid dust accumulation.

Avoid generating dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

Storage

Proper storage is crucial to maintain the integrity of Tetratetracontane and prevent hazardous
situations.

» Store in a cool, dry, and well-ventilated area.
o Keep containers tightly closed.

o Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan

Tetratetracontane is not classified as hazardous waste; however, it must be disposed of in
accordance with all federal, state, and local regulations.

Spill Management

In the event of a spill, follow these procedures:
o Small Spills: Can be carefully wiped up with a cloth or similar material.

o Large Spills: Cover the spill with an inert absorbent material such as sand or earth. Collect
the material into a suitable container for disposal.

Waste Disposal
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» Dispose of waste and residues in accordance with local authority requirements.

¢ One approved method for disposal is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

e Do not discharge into sewers.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Tetratetracontane, from

preparation to disposal.
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Caption: Workflow for safe handling of Tetratetracontane.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b166393?utm_src=pdf-body-img
https://www.benchchem.com/product/b166393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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